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Compound of Interest

Compound Name:
6-Chloro-2-hydrazino-1,3-

benzoxazole

Cat. No.: B1359249 Get Quote

Introduction and Strategic Overview
6-Chloro-2-hydrazino-1,3-benzoxazole is a crucial heterocyclic building block in medicinal

chemistry, frequently utilized as a precursor for the synthesis of more complex molecules with

potential therapeutic activities. Its structure, featuring a reactive hydrazino group appended to a

stable benzoxazole core, makes it an ideal starting point for constructing diverse compound

libraries.

The synthesis of this target molecule is not a single-step process but rather a multi-step

sequence that hinges on the formation of a key intermediate: a 6-chlorobenzoxazole ring

activated at the 2-position with a suitable leaving group. This activated intermediate is then

subjected to nucleophilic substitution by hydrazine. Our analysis identifies two primary,

industrially relevant, and field-proven synthetic strategies, both originating from the same

fundamental starting material, 5-chloro-2-aminophenol.

Retrosynthetic Analysis
A logical disconnection of the target molecule reveals the strategic importance of the C2-N

bond formed in the final step. The hydrazino moiety can be installed by displacing a leaving

group (LG) at the 2-position of the 6-chlorobenzoxazole core. This leads to two principal

intermediate classes: 2-halo or 2-thioether derivatives, which in turn are synthesized from 5-

chloro-2-aminophenol.
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Key Intermediates

Common Precursor

6-Chloro-2-hydrazino-1,3-benzoxazole

C-N Disconnection
(Hydrazinolysis)

Activated 6-Chlorobenzoxazole
(LG at C2)

2,6-Dichlorobenzoxazole

Pathway A

6-Chloro-2-mercaptobenzoxazole

Pathway B

6-Chloro-1,3-benzoxazol-2(3H)-one

Chlorination

5-Chloro-2-aminophenol

Cyclization with
CS2 or Xanthate

Phosgenation/
Urea Cyclization
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5-Chloro-2-aminophenol

6-Chloro-1,3-benzoxazol-2(3H)-one

Step 1: Urea or Phosgene equivalent
(Cyclization)

2,6-Dichlorobenzoxazole

Step 2: PCl5 or SOCl2
(Chlorination)

6-Chloro-2-hydrazino-1,3-benzoxazole

Step 3: NH2NH2·H2O
(Hydrazinolysis)

 

5-Chloro-2-aminophenol

6-Chloro-2-mercaptobenzoxazole

Step 1: NaCS3 or CS2/Base
(Thiolation/Cyclization)

6-Chloro-2-hydrazino-1,3-benzoxazole

Step 2: NH2NH2·H2O
(Hydrazinolysis)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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